Cas no 1280225-89-9 (1-(Acetyl-d3)adamantane)

• Product Name: 1-(Acetyl-d3)adamantane
• CAS No: 1280225-89-9
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 4773084
• Update Time: 2025-07-19

1-(Acetyl-d3)adamantane Chemical and Physical Properties

Names and Identifiers

• 1-(Acetyl-d3)adamantane

• Inchi： 1S/C12H18O/c1-8(13)12-5-9-2-10(6-12)4-11(3-9)7-12/h9-11H,2-7H2,1H3
• InChI Key： DACIGVIOAFXPHW-UHFFFAOYSA-N
• SMILES： C(C12CC3CC(CC(C3)C1)C2)(=O)C([H])([H])[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(Acetyl-d3)adamantane

Professional Introduction to Compound with CAS No 1280225-89-9 and Product Name: 1-(Acetyl-d3)adamantane

1-(Acetyl-d3)adamantane, identified by the Chemical Abstracts Service Number (CAS No) 1280225-89-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of adamantane derivatives, which are known for their unique structural properties and broad applications in medicinal chemistry. The incorporation of deuterium (d3) in the acetyl group enhances its utility in various scientific studies, particularly in metabolic labeling and isotope tracing experiments.

The adamantane core, a tricyclic hydrocarbon with a cage-like structure, provides exceptional stability and lipophilicity, making it an ideal scaffold for drug design and development. The acetyl group introduces a polar functional moiety, which can be further modified or utilized for specific biochemical interactions. The use of deuterium-labeled compounds, such as 1-(Acetyl-d3)adamantane, allows researchers to track metabolic pathways and study enzyme kinetics with high precision.

In recent years, 1-(Acetyl-d3)adamantane has been employed in cutting-edge research aimed at understanding the mechanisms of drug metabolism and interaction. Its stable isotope label facilitates the investigation of enzymatic processes without interfering with natural biological pathways. This has been particularly valuable in the development of new therapeutic agents where metabolic stability is a critical factor.

One of the most compelling applications of 1-(Acetyl-d3)adamantane is in the field of proteomics and protein labeling. The adamantane moiety can be covalently attached to proteins or peptides, enabling researchers to study protein-protein interactions, subcellular localization, and protein dynamics. The deuterium label aids in distinguishing labeled proteins from their endogenous counterparts, enhancing the accuracy of experimental results.

The pharmaceutical industry has also explored 1-(Acetyl-d3)adamantane as a building block for novel drug candidates. Its robust structure allows for modifications that can improve pharmacokinetic properties such as solubility, bioavailability, and target specificity. Researchers have leveraged this compound to develop inhibitors and activators for various enzymes and receptors, contributing to advancements in treating chronic diseases.

Moreover, 1-(Acetyl-d3)adamantane has found utility in diagnostic imaging techniques. Its lipophilic nature makes it suitable for use as a contrast agent in magnetic resonance imaging (MRI), providing clearer images of biological tissues. The deuterium label further enhances its detectability under spectroscopic analysis, making it a valuable tool for non-invasive medical diagnostics.

Recent studies have highlighted the role of 1-(Acetyl-d3)adamantane in understanding neurodegenerative diseases. The compound's ability to cross the blood-brain barrier has been exploited to study neural pathways and identify potential therapeutic targets. Its stable isotope label aids in tracking its distribution within the brain, providing insights into disease progression and treatment efficacy.

The synthesis of 1-(Acetyl-d3)adamantane involves advanced organic chemistry techniques, including deuterium incorporation methods such as isotopic exchange reactions. These synthetic routes ensure high purity and yield, which are essential for rigorous scientific investigations. The compound's stability under various conditions makes it a reliable reagent for long-term experiments.

In conclusion, 1-(Acetyl-d3)adamantane (CAS No 1280225-89-9) represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and functional properties make it an invaluable tool for studying metabolic processes, protein interactions, drug development, diagnostic imaging, and neurodegenerative diseases. As research continues to evolve, the applications of this compound are expected to expand further, driving new discoveries and innovations in the life sciences sector.